Cas no 80789-68-0 (4-bromoanilinium bromide)

• Product Name: 4-bromoanilinium bromide
• CAS No: 80789-68-0
• MF: C₆H₇Br₂N
• MW: 252.934479951859
• CID: 986100
• PubChem ID: 5743695
• Update Time: 2025-04-20

4-bromoanilinium bromide Chemical and Physical Properties

Names and Identifiers

• 4-bromoanilinium bromide
• (4-bromophenyl)azanium,bromide
• EINECS 279-551-6
• NS00091165
• 80789-68-0

• Inchi： 1S/C6H6BrN.BrH/c7-5-1-3-6(8)4-2-5;/h1-4H,8H2;1H
• InChI Key： RVAONSPSAAMUMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)[NH3+].[Br-]

Computed Properties

• Exact Mass: 252.892478
• Monoisotopic Mass: 250.894524
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 225.9°C at 760 mmHg
• Flash Point: 90.4°C